4,4'-Diamino-2,2'-stilbenedisulfonic acid 4,4'-Diamino-2,2'-stilbenedisulfonic acid Disodium salt of 4,4′-diamino-2,2′-stilbenedisulfonic acid may be used in the synthesis of dyes and optical brighteners or fluorescent whitening agents.
4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 81-11-8
VCID: VC20774964
InChI: InChI=1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)/b2-1+
SMILES: C1=CC(=C(C=C1N)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N)S(=O)(=O)O
Molecular Formula: C14H14N2O6S2
Molecular Weight: 370.4 g/mol

4,4'-Diamino-2,2'-stilbenedisulfonic acid

CAS No.: 81-11-8

Cat. No.: VC20774964

Molecular Formula: C14H14N2O6S2

Molecular Weight: 370.4 g/mol

* For research use only. Not for human or veterinary use.

4,4'-Diamino-2,2'-stilbenedisulfonic acid - 81-11-8

Specification

Description Disodium salt of 4,4′-diamino-2,2′-stilbenedisulfonic acid may be used in the synthesis of dyes and optical brighteners or fluorescent whitening agents.
4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992)
CAS No. 81-11-8
Molecular Formula C14H14N2O6S2
Molecular Weight 370.4 g/mol
IUPAC Name 5-amino-2-[(E)-2-(4-amino-2-sulfophenyl)ethenyl]benzenesulfonic acid
Standard InChI InChI=1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)/b2-1+
Standard InChI Key REJHVSOVQBJEBF-OWOJBTEDSA-N
Isomeric SMILES C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])/C=C/C2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-]
SMILES C1=CC(=C(C=C1N)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N)S(=O)(=O)O
Canonical SMILES C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-]
Colorform YELLOW NEEDLES
Melting Point greater than 617 °F (NTP, 1992)

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